Cas no 1798541-06-6 (6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide)

• Product Name: 6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• CAS No: 1798541-06-6
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5407436
• Update Time: 2025-10-30

6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-6-methyl-N-(2-methylcyclohexyl)-4-oxopyrazolo[1,5-a]pyrazine-2-carboxamide
• 6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide

• Inchi： 1S/C15H20N4O2/c1-9-5-3-4-6-11(9)17-14(20)12-7-13-15(21)16-10(2)8-19(13)18-12/h7-9,11H,3-6H2,1-2H3,(H,16,21)(H,17,20)
• InChI Key： OIVXWGIGDIHYFL-UHFFFAOYSA-N
• SMILES： C12=CC(C(NC3CCCCC3C)=O)=NN1C=C(C)NC2=O

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.4±45.0 °C(Predicted)
• pka: 11.36±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide

Comprehensive Overview of 6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 1798541-06-6)

The compound 6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 1798541-06-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to its relevance in treating chronic diseases.

In recent years, the demand for novel heterocyclic compounds like 6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. This compound’s carboxamide moiety and methylcyclohexyl substituent contribute to its stability and bioavailability, key factors often queried in drug design forums. Its CAS No. 1798541-06-6 is frequently cited in patent literature, reflecting its commercial and scientific value.

One of the trending topics in organic chemistry is the optimization of small molecule inhibitors, and this compound aligns perfectly with such research. Its pyrazine ring system is a hotspot for modifications, as evidenced by its inclusion in studies exploring structure-activity relationships (SAR). Users often search for synthetic routes and scalability of similar compounds, making this molecule a subject of interest for both academic and industrial chemists.

From a technical perspective, the 6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide exhibits notable lipophilicity and hydrogen-bonding capacity, properties critical for bioavailability and membrane permeability. These attributes are frequently discussed in pharmacokinetics studies, another area where this compound’s CAS No. 1798541-06-6 appears. Its potential applications in neurodegenerative disease research have also been explored, linking it to high-traffic search terms like blood-brain barrier penetration.

In summary, 6-methyl-N-(2-methylcyclohexyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide represents a versatile and highly studied compound with broad implications in modern chemistry and medicine. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in the context of drug development and molecular targeting. As interest in personalized therapeutics grows, this compound’s relevance is likely to increase, solidifying its place in scientific literature and industrial applications.